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Compound of Interest

Compound Name: 0O,0,0-Triphenyl phosphorothioate

Cat. No.: B7775484

Introduction

0,0,0-Triphenyl phosphorothioate (TPPO), with the chemical formula C1sH1503PS, is an
organophosphorus compound notable for its diverse industrial and research applications.[1][2]
It serves as a flame retardant, a plasticizer, and an anti-wear additive in lubricants and
hydraulic fluids.[1][3] In the realm of biochemistry, it is recognized as an inhibitor of
acetylcholinesterase (AChE), a critical enzyme in the nervous system.[1] While its structural
features, particularly the presence of potential donor sulfur and oxygen atoms, suggest its utility
as a ligand in coordination chemistry, detailed studies and specific applications in this area are
not as extensively documented as those for its analogue, triphenylphosphine (PPhs).[4][5]

This document provides detailed application notes and protocols relevant to researchers,
scientists, and drug development professionals. It covers the synthesis of TPPO, its potential
role in coordination chemistry, and its established function as an enzyme inhibitor.

Application Note 1: Synthesis and Physicochemical
Properties of O,0,0-Triphenyl Phosphorothioate

The primary route for synthesizing 0,0,0-triphenyl phosphorothioate is through the
thionation of triphenyl phosphite, a reaction that involves the addition of elemental sulfur.[1]
This process is efficient and relies on high-purity precursors to ensure a high yield of the final
product.[1]
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Physicochemical Data

The key physical and chemical properties of 0,0,0-triphenyl phosphorothioate are
summarized below.

Property Value Source(s)
Molecular Formula C1sH1503PS [11[2]
Molecular Weight 342.3 g/mol [1][2]

CAS Number 597-82-0 [1]
Appearance White to light yellow crystal [1]

Melting Point 48.0 °C [1]

Boiling Point 148.0 °C [1]

Density 1.288 g/cm3 [1]

Water Solubility 0.02 mg/L (low solubility) [1]

Experimental Protocol: Synthesis of O,0,0-Triphenyl
Phosphorothioate

This protocol describes the synthesis of TPPO via the direct thiophosphorylation (thionation) of
triphenyl phosphite.

Materials:

Triphenyl phosphite (P(OPh)s)

Elemental sulfur (Ss)

Anhydrous toluene or another suitable inert solvent

Reaction flask with a reflux condenser and magnetic stirrer

Heating mantle
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 Nitrogen or Argon gas supply
Procedure:

o Reaction Setup: Assemble a clean, dry reaction flask equipped with a reflux condenser and a
magnetic stir bar. Purge the entire system with an inert gas (Nitrogen or Argon) to exclude
moisture, which can cause hydrolysis of phosphorus intermediates.[1]

» Reagent Addition: Dissolve triphenyl phosphite in an appropriate volume of anhydrous
solvent within the reaction flask.

« Sulfur Addition: Add a stoichiometric equivalent of elemental sulfur to the solution.

o Reaction Conditions: Heat the reaction mixture to a temperature between 80-120°C with
continuous stirring.[1] The reaction is typically maintained for several hours to ensure
complete conversion.

e Monitoring: The reaction progress can be monitored using 3P NMR spectroscopy by
observing the disappearance of the triphenyl phosphite signal and the appearance of the
TPPO product signal.

e Work-up and Purification: Upon completion, cool the reaction mixture to room temperature.
The solvent can be removed under reduced pressure. The crude product can then be
purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield the
pure 0,0,0-triphenyl phosphorothioate product.

Visualization: Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Phosphorothioate in Chemistry]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7775484#0-0-o-triphenyl-phosphorothioate-as-a-
ligand-in-coordination-chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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